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Compound Focus: 5-Methyl-2-heptene

CAS No.: 22487-87-2

Cat. No.: S1949050

Stereoisomerism and ldentification

5-Methyl-2-heptene is an alkene with the molecular formula CsH1e and a molecular weight of 112.21 g/mol
[1] [2]. Due to the double bond between carbons 2 and 3, and the fact that each carbon of the double bond is
attached to two different groups, this molecule can exist as a pair of cis-trans stereoisomers (also designated

as Z and E isomers) [3].

The relationship between these stereoisomers and their unique identities can be summarized as follows:

G-Methyl-2-heptene (C8HIGD

Stereoisomers

[cis— (or Z) Isomea
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Relationship between 5-Methyl-2-heptene and its stereoisomers

Quantitative Data Summary

The following table consolidates key identifiers and physical data for the individual stereoisomers and their

mixture.
. trans-5-Methyl-2- . .
Property cis-5-Methyl-2-heptene cis-Itrans- Mixture
heptene
IUPAC Name (2)-5-methylhept-2-ene (E)-5-methylhept-2-ene 5-methylhept-2-ene [1]

CAS Registry
Number

Molecular
Formula

Molecular Weight
(g/mol)

InChiKey

Boiling Point

Standard
Enthalpy of
Vaporization
(AvapH°)

Physical State at
Room Temp.

[4]

24608-84-2 [4]

CsHis [4]

112.2126 [4]

VIHUHUGDEZCPDK-

XQRVVYSFSA-N [4]

Information missing

Information missing

Information missing

[5]

24608-85-3 [6]

CsHise [6]

112.2126 [6]

VIHUHUGDEZCPDK-

GQCTYLIASA-N [6] [5]

118°C [7]

39.3 kJ/mol [6]

Information missing

(2]

22487-87-2 [1] [2]

CsHis [1]

112.21/112.22 [1] [2]

VIHUHUGDEZCPDK-

UHFFFAOYNA-N [1]

Information missing

Information missing

Colorless liquid [2]

© 2026 Smolecule. All rights reserved.

Tech Support


https://www.smolecule.com/products/s1949050?utm_src=pdf-body-img
https://www.smolecule.com/products/s1949050?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=24608-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=R293060
https://www.fishersci.ca/shop/products/5-methyl-2-heptene-cis-trans-mixture-tci-america-2/p-7132483
https://www.smolecule.com/products/s1949050
https://webbook.nist.gov/cgi/cbook.cgi?ID=24608-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C24608853&Mask=4
https://www.fishersci.ca/shop/products/5-methyl-2-heptene-cis-trans-mixture-tci-america-2/p-7132483
https://www.smolecule.com/products/s1949050
https://webbook.nist.gov/cgi/cbook.cgi?ID=24608-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C24608853&Mask=4
https://www.fishersci.ca/shop/products/5-methyl-2-heptene-cis-trans-mixture-tci-america-2/p-7132483
https://webbook.nist.gov/cgi/cbook.cgi?ID=24608-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C24608853&Mask=4
https://www.fishersci.ca/shop/products/5-methyl-2-heptene-cis-trans-mixture-tci-america-2/p-7132483
https://www.smolecule.com/products/s1949050
https://webbook.nist.gov/cgi/cbook.cgi?ID=24608-84-2
https://webbook.nist.gov/cgi/cbook.cgi?ID=C24608853&Mask=4
https://webbook.nist.gov/cgi/cbook.cgi?ID=R293060
https://www.fishersci.ca/shop/products/5-methyl-2-heptene-cis-trans-mixture-tci-america-2/p-7132483
https://www.stenutz.eu/chem/solv6%20(2).php?name=trans-5-methyl-2-heptene
https://webbook.nist.gov/cgi/cbook.cgi?ID=C24608853&Mask=4
https://www.smolecule.com/products/s1949050
https://www.smolecule.com/products/s1949050?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Properties and Synthesis

General Properties & Hazards

e The cis-/trans- mixture is a colorless to pale yellow liquid at room temperature [2].
¢ 5-Methyl-2-heptene is highly flammable and may pose an aspiration hazard, meaning it can be fatal
if swallowed and enters the airways [2].

Characteristic Reactions As a typical alkene, 5-methyl-2-heptene can undergo several characteristic

reactions [2]:

Hydrogenation: Addition of hydrogen to yield 5-methylheptane.
Hydrohalogenation: Addition of hydrogen halides to form alkyl halides.

Polymerization: Formation of larger hydrocarbon chains under specific conditions.
Oxidation: Can be oxidized to form alcohols or ketones.

Reported Synthesis Methods While detailed lab-scale protocols are not available in the search results, the

following industrial methods are reported [2]:

Catalytic Dehydrogenation of 5-methyl-3-heptanol using platinum or palladium catalysts.
Dehydration of alcohols like 5-methyl-3-heptanol using acid catalysts.

Isomerization of other heptenes using acid catalysts.

Biomass Conversion of biomass-derived ketones using bifunctional catalysts.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b1949050#5-methyl-2-heptene-

stereoisomers-cis-trans]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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